Cas no 21762-88-9 (2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester
• CAS No: 21762-88-9
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 1404000
• PubChem ID: 867217
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-4-cyano-5-methyl-, ethyl ester
• CBMicro_020582
• CCG-8484
• SR-01000209882
• AB00086058-01
• 3-Amino-4-cyano-5-methyl-2-thiophenecarboxylic acid ethyl ester
• BIM-0020749.P001
• SR-01000209882-1
• SCHEMBL3135234
• DB-204130
• 21762-88-9

• Inchi： 1S/C9H10N2O2S/c1-3-13-9(12)8-7(11)6(4-10)5(2)14-8/h3,11H2,1-2H3
• InChI Key： KWMKAROCVBCBIM-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C#N)C(=C1C(=O)OCC)N

Computed Properties

• Exact Mass: 210.0464
• Monoisotopic Mass: 210.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 76.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives